1-benzyl-4-(2-chlorophenyl)piperazine

• IUPAC Name: 1-benzyl-4-(2-chlorophenyl)piperazine
• InChI: InChI=1S/C17H19ClN2/c18-16-8-4-5-9-17(16)20-12-10-19(11-13-20)14-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: OIAMAIIGTFXROJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C17H19ClN2
• Molecular Weight: 286.8 g/mol

Description

1-benzyl-4-(2-chlorophenyl)piperazine, commonly known as BZP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1970s and gained popularity as a recreational drug in the early 2000s. However, due to its adverse effects on human health, most countries have banned its use. Despite its negative reputation, BZP has several scientific research applications, especially in the field of neuroscience.

Mechanism of Action

BZP acts as a stimulant by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in an increase in the activity of the central nervous system, leading to feelings of euphoria, increased energy, and heightened alertness.
Biochemical and Physiological Effects:
BZP has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, leading to cardiovascular and thermoregulatory disturbances. BZP also affects the gastrointestinal system, causing nausea, vomiting, and diarrhea. Long-term use of BZP can lead to neurotoxicity and damage to the central nervous system.

Advantages and Limitations for Lab Experiments

BZP has several advantages as a research tool. It is relatively easy to synthesize and has a well-established mechanism of action. BZP can be used to study the effects of stimulants on the brain and to develop new treatments for drug addiction, depression, and anxiety disorders. However, the use of BZP in lab experiments is limited due to its adverse effects on human health. Most countries have banned its use, and researchers must adhere to strict ethical guidelines when using BZP in their studies.

Future Directions

There are several future directions for research on BZP. One area of interest is the development of new treatments for drug addiction, depression, and anxiety disorders. BZP can be used as a research tool to study the neurochemical pathways involved in these disorders and to develop new drugs that target these pathways. Another area of interest is the development of safer and more effective stimulants for medical use. BZP can be used as a starting point for the synthesis of new compounds that have fewer adverse effects on human health. Finally, researchers can study the long-term effects of BZP on the central nervous system and develop strategies to prevent or mitigate its neurotoxicity.

Synthesis Methods

BZP can be synthesized from piperazine and benzyl chloride in the presence of a suitable base. The reaction takes place in an organic solvent and requires careful handling due to the highly reactive nature of benzyl chloride. The yield of BZP can be improved by using a more reactive benzyl chloride derivative or by optimizing the reaction conditions.

Scientific Research Applications

BZP has several scientific research applications, especially in the field of neuroscience. It has been shown to interact with the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood, cognition, and behavior. BZP has been used as a research tool to study the neurochemical pathways involved in drug addiction, depression, and anxiety disorders.